(1,3-benzoxazol-4-yl)methanamine

• IUPAC Name: 1,3-benzoxazol-4-ylmethanamine
• InChI: InChI=1S/C8H8N2O/c9-4-6-2-1-3-7-8(6)10-5-11-7/h1-3,5H,4,9H2
• InChI Key: IOHDODPBCQCPOX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC=N2)CN
• Molecular Formula: C8H8N2O
• Molecular Weight: 148.16 g/mol

Description

(1,3-benzoxazol-4-yl)methanamine, also known as BOMA, is a small molecule that has been studied extensively for its potential in various scientific research applications. BOMA is a member of the benzoxazole family and is known for its ability to bind to a variety of proteins, making it an attractive target for drug discovery and development. BOMA has been studied in a variety of contexts, including its synthesis, biochemical and physiological effects, and its potential for use in lab experiments.

Mechanism of Action

The mechanism of action of (1,3-benzoxazol-4-yl)methanamine is not completely understood. However, it is known that (1,3-benzoxazol-4-yl)methanamine binds to a variety of proteins, including protein tyrosine phosphatases, adenylyl cyclase, and phosphodiesterase. (1,3-benzoxazol-4-yl)methanamine binds to these proteins by forming a covalent bond with the amino acid residues that are present on the protein surface. This covalent bond is formed through the reaction of the benzoxazole ring with the amino acid residues. Once (1,3-benzoxazol-4-yl)methanamine is bound to the protein, it can block the activity of the protein or alter its activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of (1,3-benzoxazol-4-yl)methanamine have been studied extensively. (1,3-benzoxazol-4-yl)methanamine has been shown to inhibit the activity of protein tyrosine phosphatases, which can lead to the activation of various signaling pathways. (1,3-benzoxazol-4-yl)methanamine has also been shown to inhibit the activity of adenylyl cyclase, which can lead to the inhibition of cAMP production. Additionally, (1,3-benzoxazol-4-yl)methanamine has been shown to inhibit the activity of phosphodiesterase, which can lead to the inhibition of cGMP production.

Advantages and Limitations for Lab Experiments

(1,3-benzoxazol-4-yl)methanamine has several advantages and limitations when used in lab experiments. One of the main advantages of (1,3-benzoxazol-4-yl)methanamine is its ability to bind to a variety of proteins, which makes it useful for studying protein-protein and protein-ligand interactions. Additionally, (1,3-benzoxazol-4-yl)methanamine is relatively easy to synthesize and can be isolated in high yields. However, (1,3-benzoxazol-4-yl)methanamine is also limited by its lack of specificity, as it can bind to a variety of proteins, including those that are unrelated to the target protein.

Future Directions

There are several potential future directions for the study of (1,3-benzoxazol-4-yl)methanamine. One potential direction is to investigate the effects of (1,3-benzoxazol-4-yl)methanamine on other proteins and enzymes, such as kinases, proteases, and G-protein coupled receptors. Additionally, (1,3-benzoxazol-4-yl)methanamine could be used to study the effects of protein-ligand interactions in more detail. Furthermore, (1,3-benzoxazol-4-yl)methanamine could be used to study the effects of small molecule drugs on various proteins and enzymes. Finally, (1,3-benzoxazol-4-yl)methanamine could be used to study the effects of post-translational modifications on proteins and enzymes.

Synthesis Methods

(1,3-benzoxazol-4-yl)methanamine can be synthesized using a variety of methods. The most commonly used methods involve the reaction of a benzoxazole derivative with a secondary amine, such as methanamine. This reaction is typically carried out in the presence of an acid catalyst, such as sulfuric acid. The reaction proceeds rapidly, and the product is isolated in high yields. Other methods of synthesis, such as the reaction of a benzoxazole derivative with an aldehyde, have also been reported.

Scientific Research Applications

(1,3-benzoxazol-4-yl)methanamine has been used in a variety of scientific research applications. It has been used as an inhibitor of protein tyrosine phosphatases, which are enzymes that play an important role in signal transduction pathways. (1,3-benzoxazol-4-yl)methanamine has also been used as a substrate for the enzyme adenylyl cyclase, which is involved in the regulation of cell metabolism. Additionally, (1,3-benzoxazol-4-yl)methanamine has been used as a substrate for the enzyme phosphodiesterase, which is involved in the breakdown of cAMP and cGMP. (1,3-benzoxazol-4-yl)methanamine has also been used to study the effects of protein-protein interactions, as well as the effects of protein-ligand interactions.